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Compound of Interest

Compound Name:
3-[(4-Methylpiperazin-1-

yl)methyl]aniline

Cat. No.: B170485 Get Quote

An in-depth technical guide on the safety and handling of 3-[(4-Methylpiperazin-1-
yl)methyl]aniline, designed for researchers, scientists, and drug development professionals.

Chemical Identification and Physical Properties
Chemical Name: 3-[(4-Methylpiperazin-1-yl)methyl]aniline

CAS Number: 148546-99-0[1]

Molecular Formula: C₁₁H₁₇N₃[1]

Molecular Weight: 191.28 g/mol [1]

Structure:
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Synonyms: 3-(4-Methylpiperazin-1-yl)aniline[1]

Physical and Chemical Properties:

Property Value Source

Physical State Solid [2]

Melting Point/Range 98 - 99 °C / 208.4 - 210.2 °F Fisher Scientific SDS

Boiling Point/Range 334.8 ± 27.0 °C (Predicted) [3]

Flash Point No information available Fisher Scientific SDS

Water Solubility No information available Fisher Scientific SDS

Density 1.085 ± 0.06 g/cm³ (Predicted) [3]

pKa 7.61 ± 0.10 (Predicted) [3]

XlogP (Predicted) 1.2 [4]

Hazard Identification and Classification
This chemical is classified as hazardous. The primary hazards are related to its acute toxicity

upon ingestion, skin contact, or inhalation.[1]

GHS Classification:

Acute Toxicity, Oral: Category 4 (Harmful if swallowed)[1]

Acute Toxicity, Dermal: Category 4 (Harmful in contact with skin)[1]

Acute Toxicity, Inhalation: Category 4 (Harmful if inhaled)[1]

Signal Word: Warning[1]

Hazard Statements:

H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[1]
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P264: Wash face, hands and any exposed skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[6]

P280: Wear protective gloves/protective clothing.[1]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[7]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[1]

P501: Dispose of contents/container to an approved waste disposal plant.[5]

Toxicological Information
The toxicological properties of 3-[(4-Methylpiperazin-1-yl)methyl]aniline have not been fully

investigated.[7] The available data is limited, and the hazard classification is based on the

general toxicity of similar compounds.

Acute Toxicity:

The substance is classified as Category 4 for acute oral, dermal, and inhalation toxicity,

indicating it is harmful by these routes of exposure.[1]

Toxicological Data Summary:
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Endpoint Classification/Value Source

Acute Oral Toxicity Category 4 [1]

Acute Dermal Toxicity Category 4 [1]

Acute Inhalation Toxicity Category 4 [1]

Skin Corrosion/Irritation No data available [1]

Serious Eye Damage/Irritation No data available [1]

Respiratory or Skin

Sensitization
No data available [1]

Germ Cell Mutagenicity No data available [1]

Carcinogenicity No data available [1]

Reproductive Toxicity No data available [1]

STOT-Single Exposure No data available [1]

STOT-Repeated Exposure No data available [1]

Potential Health Effects Based on Structural Analogs:

Due to the lack of specific toxicological data, it is prudent to consider the known effects of its

structural components: an aniline derivative and a substituted piperazine.

Aniline Moiety: Aniline and its derivatives are well-known for their systemic toxicity.[8] The

primary health effect of aniline exposure is methemoglobinemia, a condition where the

oxygen-carrying capacity of the blood is reduced, leading to cyanosis (blue lips, fingernails,

and skin), dizziness, headache, and in severe cases, can be fatal.[8] Aniline is also readily

absorbed through the skin.[9] The US EPA has classified aniline as a probable human

carcinogen (Group B2).[10]

Piperazine Moiety: Benzylpiperazine (BZP) and other phenylpiperazine derivatives are

known to have stimulant effects on the central nervous system.[1][5] They can act as

monoamine releasing agents, affecting dopamine, serotonin, and norepinephrine levels.[1][6]
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Reported toxic effects from exposure to piperazine derivatives include agitation, anxiety,

seizures, and in severe cases, multi-organ toxicity.[1][11][12]

Given these potential hazards, 3-[(4-Methylpiperazin-1-yl)methyl]aniline should be handled

with extreme caution, assuming it may possess neurotoxic, hematotoxic, and potential

carcinogenic properties.

Experimental Protocols
As no specific toxicological studies for 3-[(4-Methylpiperazin-1-yl)methyl]aniline are publicly

available, this section outlines the standard methodologies that would be employed to assess

its toxicity, primarily based on OECD (Organisation for Economic Co-operation and

Development) guidelines.

a) Acute Oral Toxicity (OECD Test Guideline 423):

Objective: To determine the acute oral toxicity of the substance.

Methodology: A stepwise procedure is used with a small number of animals (typically rats)

per step. The substance is administered orally by gavage. The starting dose is selected from

one of four fixed levels (5, 50, 300, and 2000 mg/kg body weight). The choice of the starting

dose is based on any existing information about the substance's toxicity.

Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days. A post-mortem examination of major organs is also conducted.

Endpoint: The result is an LD50 (Lethal Dose, 50%) value or a classification into one of the

GHS categories for acute oral toxicity.

b) Acute Dermal Toxicity (OECD Test Guideline 402):

Objective: To determine the acute toxicity of the substance when applied to the skin.

Methodology: The substance is applied to a shaved area of the skin of experimental animals

(usually rats or rabbits) for 24 hours. A limit test at a dose of 2000 mg/kg is typically

performed first. If toxicity is observed, further testing at lower doses is conducted.
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Observations: Animals are observed for signs of toxicity and skin reactions at the site of

application for 14 days.

Endpoint: The result is an LD50 value for dermal toxicity and information on skin irritation.

c) In Vitro Skin Corrosion: Human Skin Model Test (OECD Test Guideline 431):

Objective: To assess the potential of the substance to cause skin corrosion.

Methodology: This in vitro test uses a reconstituted human epidermis model. The test

substance is applied topically to the skin model. The corrosive potential is assessed by

measuring the viability of the skin cells after a defined exposure period using a colorimetric

assay (e.g., MTT assay).

Endpoint: The substance is identified as corrosive if the cell viability falls below a certain

threshold.

Signaling Pathways and Logical Relationships
Potential Toxicological Signaling Pathway:

The diagram below illustrates a potential mechanism of action based on the known

pharmacology of structurally similar piperazine compounds, such as benzylpiperazine (BZP).

These compounds can interfere with monoamine neurotransmission. It should be noted that

this pathway has not been experimentally confirmed for 3-[(4-Methylpiperazin-1-
yl)methyl]aniline.
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Presynaptic Neuron

Synaptic Cleft Postsynaptic Neuron

3-[(4-Methylpiperazin-1-yl)methyl]aniline
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Caption: Potential mechanism of neurotoxicity based on structural analogs.

Safe Handling and Storage
Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[1]

Ensure adequate ventilation, especially in confined areas. Use only in a chemical fume hood.

[7]
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Avoid contact with skin, eyes, and clothing.[7]

Do not breathe dust or vapor.[5]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[7]

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.[7]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[7]

Safe Handling Workflow:
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Receiving Chemical

Pre-Use Checks:
- Verify label and SDS

- Inspect container for damage

Don Personal Protective Equipment (PPE):
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Prepare Work Area:
- Ensure fume hood is operational
- Remove incompatible materials

- Have spill kit ready

Handling Operations:
- Weigh/dispense in fume hood
- Avoid dust/vapor generation

- Keep container closed when not in use

Post-Use Cleanup:
- Decontaminate work surfaces

- Clean equipment

Waste Disposal:
- Collect waste in labeled container
- Dispose according to institutional/

local regulations

Doff PPE Correctly

Store Chemical Properly:
- Tightly sealed container

- Cool, dry, well-ventilated area

End of Process

Click to download full resolution via product page

Caption: Standard workflow for safely handling chemical compounds.
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First Aid Measures
Immediate medical attention is required in case of exposure. Ensure that medical personnel

are aware of the material involved and take precautions to protect themselves.[1]

First Aid Measures by Route of Exposure:

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

1. Remove to fresh air.
2. If not breathing, give artificial respiration.

3. Get medical attention.

1. Wash off immediately with plenty of water for at least 15 minutes.
2. Remove contaminated clothing.

3. If skin irritation persists, call a physician.

1. Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.
2. Get medical attention.

1. Clean mouth with water and drink afterwards plenty of water.
2. Do NOT induce vomiting.

3. Get medical attention.

Click to download full resolution via product page

Caption: First aid procedures based on the route of exposure.

Accidental Release Measures
Personal Precautions:

Ensure adequate ventilation.

Use personal protective equipment as required.

Evacuate personnel to safe areas.

Environmental Precautions:

Should not be released into the environment. Do not empty into drains.[1]

Methods for Containment and Cleaning Up:
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Sweep up and shovel into suitable containers for disposal.[1]

Keep in suitable, closed containers for disposal.[1]

Firefighting Measures
Suitable Extinguishing Media:

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[5]

Specific Hazards Arising from the Chemical:

Combustible material.[13]

Hazardous combustion products may include nitrogen oxides (NOx), carbon monoxide (CO),

and carbon dioxide (CO₂).[7]

Protective Equipment for Firefighters:

As in any fire, wear a self-contained breathing apparatus (SCBA) with a full face-piece

operated in pressure-demand or other positive pressure mode, and full protective gear.[7]

Ecological Information
Ecotoxicity:

Do not empty into drains.[1]

Based on available data, the classification criteria for environmental hazards are not met.[1]

However, aniline and its derivatives can be toxic to aquatic life.[14]

Persistence and Degradability:

No information available.[1]

Bioaccumulation:

No information available.[7]
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Mobility in Soil:

No information available.[1]

Disposal Considerations
Waste from residues and unused products should be considered hazardous waste. Disposal

should be in accordance with federal, state, and local environmental control regulations.

Contact a licensed professional waste disposal service to dispose of this material.[5]

Disclaimer: This document is intended as a guide for trained professionals and is based on

currently available information. The user is responsible for determining the suitability of this

information for their specific application and for implementing appropriate safety and handling

procedures. The toxicological properties of this compound have not been fully investigated, and

it should be handled with the utmost care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 14 Tech Support

https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=448&toxid=79
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=448&toxid=79
https://www.industrialchemicals.gov.au/sites/default/files/2023-06/EVA00097%20-%20Evaluation%20Statement%20-%2026%20June%202023_0.pdf
https://www.epa.gov/sites/default/files/2016-08/documents/aniline.pdf
https://en.wikipedia.org/wiki/Benzylpiperazine
https://www.unodc.org/lss/substancegroup/details/8242b801-355c-4454-9fdc-ba4b7e7689d5
https://pubmed.ncbi.nlm.nih.gov/32412428/
https://pubmed.ncbi.nlm.nih.gov/32412428/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10594489/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10594489/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10594489/
https://www.benchchem.com/product/b170485#3-4-methylpiperazin-1-yl-methyl-aniline-safety-and-handling
https://www.benchchem.com/product/b170485#3-4-methylpiperazin-1-yl-methyl-aniline-safety-and-handling
https://www.benchchem.com/product/b170485#3-4-methylpiperazin-1-yl-methyl-aniline-safety-and-handling
https://www.benchchem.com/product/b170485#3-4-methylpiperazin-1-yl-methyl-aniline-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b170485?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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